1-(3,4-dimethoxybenzoyl)-4-(2-naphthylsulfonyl)piperazine

• IUPAC Name: (3,4-dimethoxyphenyl)-(4-naphthalen-2-ylsulfonylpiperazin-1-yl)methanone
• InChI: InChI=1S/C23H24N2O5S/c1-29-21-10-8-19(16-22(21)30-2)23(26)24-11-13-25(14-12-24)31(27,28)20-9-7-17-5-3-4-6-18(17)15-20/h3-10,15-16H,11-14H2,1-2H3
• InChI Key: AHAVSUBVKGRNKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC4=CC=CC=C4C=C3)OC
• Molecular Formula: C23H24N2O5S
• Molecular Weight: 440.5 g/mol

Description

1-(3,4-dimethoxybenzoyl)-4-(2-naphthylsulfonyl)piperazine, commonly known as DNBS, is a chemical compound with potential applications in scientific research. DNBS is a derivative of piperazine, which is a cyclic organic compound used in the synthesis of various drugs and other chemicals. DNBS has been studied for its mechanism of action and biochemical and physiological effects, which make it a promising tool for research in different fields.

Mechanism of Action

DNBS works by activating the innate immune system and inducing inflammation. DNBS is recognized by Toll-like receptor 4 (TLR4), which triggers the production of pro-inflammatory cytokines and chemokines. DNBS can also activate other immune cells, such as dendritic cells and macrophages, which play important roles in the immune response.
Biochemical and Physiological Effects
DNBS has been shown to have various biochemical and physiological effects, including the induction of colitis, the activation of immune cells, and the production of pro-inflammatory cytokines and chemokines. DNBS can also affect the expression of genes involved in inflammation and immune responses.

Advantages and Limitations for Lab Experiments

DNBS has several advantages for use in lab experiments, including its ability to induce colitis in animal models, its specificity for TLR4, and its potential to study immune responses and inflammation. However, DNBS also has some limitations, such as its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for research involving DNBS, including the development of new treatments for inflammatory bowel disease, the study of the effects of DNBS on other immune cells and pathways, and the investigation of the potential use of DNBS in cancer research. DNBS may also be used in combination with other compounds or therapies to enhance its effects and reduce its limitations. Further research into the mechanism of action and biochemical and physiological effects of DNBS may also provide new insights into immune responses and inflammation.

Scientific Research Applications

DNBS has been used in various scientific research applications, including the study of immune responses and inflammation. DNBS can be used to induce colitis in animal models, which allows researchers to study the mechanisms of inflammatory bowel disease and test potential treatments. DNBS has also been used to study the role of T cells in immune responses and the effects of cytokines on inflammation.